Cas no 1261887-64-2 (3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261887-64-2
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4992352
• Update Time: 2025-11-02

3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6ClF5/c14-11-10(15)5-4-9(12(11)16)7-2-1-3-8(6-7)13(17,18)19/h1-6H
• InChI Key： WFLMMJQPHFBVHV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl

Research Brief on 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) in Chemical and Biomedical Applications

The compound 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the role of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of advanced pharmaceutical agents. Its trifluoromethyl and halogen-substituted biphenyl structure makes it a versatile building block for designing molecules with enhanced bioactivity and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel kinase inhibitors with improved selectivity profiles.

In terms of synthetic methodologies, advancements have been made in optimizing the production of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl. A recent patent (US20230183245) describes a scalable, high-yield process involving palladium-catalyzed cross-coupling reactions, which minimizes byproducts and enhances purity. This development is particularly relevant for industrial-scale applications, where efficiency and cost-effectiveness are critical.

Biomedical research has also explored the compound's potential in targeting specific disease pathways. Preliminary in vitro studies indicate that derivatives of 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl exhibit promising activity against resistant bacterial strains, as reported in a 2024 ACS Infectious Diseases article. These findings underscore its potential as a scaffold for next-generation antibiotics.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-2,4-difluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261887-64-2) represents a promising candidate for diverse applications in drug development and material science. Continued research into its synthesis, derivatives, and biological activity will likely yield further breakthroughs, solidifying its role in the chemical and biomedical landscape.